3-Acetamido-3-phenylpropanoic acid
Overview
Description
3-Acetamido-3-phenylpropanoic acid, also known as Acetanilide, is an organic compound commonly used in scientific research. It is a white crystalline solid with a molecular weight of 165.18 g/mol and a melting point of 114.5 °C. Acetanilide is a derivative of aniline, and is used as an intermediate in the synthesis of various organic compounds. It has been used in a variety of applications, including in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Antibiotic Resistance Research
3-Acetamido-3-phenylpropanoic acid plays a significant role in antibiotic resistance research. One study focused on the synthesis of Carbon-14 labeled 2-(2-mercaptoacetamido)-3-phenylpropanoic acid, a metallo-β-lactamase inhibitor. This compound is crucial for understanding the interactions and mechanisms of antibiotic resistance, particularly against β-lactam antibiotics. The study demonstrated a synthetic pathway to produce a labeled version of this compound for in vivo pharmacological studies, achieving a chemical yield of 73% (Maleki et al., 2019).
Biochemistry and Drug Synthesis
In biochemistry and drug synthesis, this compound derivatives are pivotal. One research synthesized novel compounds using this acid, targeting mycobacterial, bacterial, and fungal strains. These compounds showed promising activity against drug-sensitive and atypical mycobacterial strains, contributing to the development of new antimicrobial agents (Krátký et al., 2010).
Chemical Synthesis and Structural Analysis
The acid is also used in chemical synthesis and structural analysis. For instance, a study involved the synthesis of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, functionalized amino acid anticonvulsants. The research provided insights into the stereochemical properties of these compounds, potentially contributing to anticonvulsant drug development (Camerman et al., 2005).
Enzymatic and Chemical Engineering
In enzymatic and chemical engineering, this compound derivatives have been synthesized for various applications. A study on Corynebacterium glutamicum metabolic engineering for the production of 3-hydroxypropionic acid from glucose and xylose demonstrates this versatility. The engineered strain successfully produced high yields of 3-hydroxypropionic acid, showing potential for the production of value-added chemicals (Chen et al., 2017).
Mechanism of Action
Target of Action
3-Acetamido-3-phenylpropanoic acid, an acetyl analog of L-phenylalanine , is known to interact with several targets. The primary targets include Aspartate aminotransferase , Aromatic-amino-acid aminotransferase , and Aminotransferase . These enzymes play crucial roles in amino acid metabolism and are found in various organisms, including Escherichia coli (strain K12), Paracoccus denitrificans, and Thermus thermophilus .
Biochemical Pathways
The compound is involved in the metabolism of phenylpropanoids and benzoic acids . Phenylpropanoids are a large group of natural products with primary C6–C3 skeletons, crucial for plant growth and high-value industries . The compound may also be involved in the biosynthesis of phenylpropanoids, anthocyanins, alkaloids, coumarins, terpenes, tannins, glucosinolates, flavonoids, and isoflavonoids .
Pharmacokinetics
The compound’s bioavailability is likely influenced by its interactions with the aforementioned enzymes and its role in various metabolic pathways .
properties
IUPAC Name |
3-acetamido-3-phenylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-8(13)12-10(7-11(14)15)9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTWAFOFDKZAKQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CC(=O)O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80392879 |
Source
|
| Record name | 3-Acetamido-3-phenylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>31.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26724435 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
40638-98-0 |
Source
|
| Record name | 3-Acetamido-3-phenylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-acetamido-3-phenylpropanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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